Cas no 2023629-39-0 (tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate
• CAS No: 2023629-39-0
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6171933
• PubChem ID: 165470861
• Update Time: 2025-10-17

tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2023629-39-0
• tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate
• EN300-798113

• Inchi： 1S/C11H16N2O3S/c1-11(2,3)16-10(15)13(4)6-8(14)9-5-12-7-17-9/h5,7H,6H2,1-4H3
• InChI Key： JGJGTLWHJFDFHM-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate

tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate: A Comprehensive Overview

tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate is a compound with the CAS registry number 2023629-39-0, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design, agrochemicals, and advanced materials. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a methyl group and a 2-oxo-2-(1,3-thiazol-5-yl)ethyl group. This combination of functional groups imparts the compound with versatile reactivity and intriguing physicochemical properties.

The synthesis of tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically enriched derivatives, which are highly valuable for pharmacological studies. The compound's structure is particularly interesting due to the presence of the 1,3-thiazole ring, a heterocyclic moiety known for its stability and ability to participate in various non-covalent interactions. This feature makes the compound a promising candidate for supramolecular chemistry and self-assembling systems.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. In a recent study published in *Nature Communications*, scientists demonstrated that tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate can form stable micelles with encapsulated anticancer agents, significantly improving their therapeutic efficacy while reducing side effects.

In addition to its biomedical applications, this compound has also found utility in polymer chemistry. Its reactivity as a building block for polyurethanes has been extensively studied. A team at the University of California reported that incorporating tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate into polyurethane matrices enhances mechanical properties and thermal stability. This innovation holds promise for developing high-performance materials for aerospace and automotive industries.

The environmental impact of tert-butyl N-methyl-N-[2-oxo-2-(1,3-thiazol-5-yl)ethyl]carbamate has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term persistence in soil and water systems.

Looking ahead, the potential of tert-butyl N-methyl-N-[2 oxo 2 (1 3 thiazol 5 yl) ethyl] carbamate lies in its ability to serve as a versatile platform for chemical innovation. Its modular structure allows for easy functionalization, enabling researchers to tailor its properties for specific applications. For instance, ongoing work at Stanford University focuses on modifying the thiazole ring to introduce fluorescent properties, which could revolutionize biosensing technologies.

In conclusion, tert-butyl N-methyl-N-[2 oxo 2 (1 3 thiazol 5 yl) ethyl] carbamate (CAS No: 2023629 39 0) stands at the intersection of cutting-edge research in organic synthesis, materials science, and pharmacology. Its unique combination of structural features and functional versatility positions it as a key player in advancing modern chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make significant contributions to various industries in the coming years.